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Compound of Interest

Compound Name: Olea europaea (olive) leaf extract

Cat. No.: B13390560

Essential Safety and Handling Guide for Olea
europaea (Olive) Leaf Extract

This guide provides crucial safety and logistical information for laboratory professionals working
with Olea europaea (olive) leaf extract. Adherence to these procedures is essential for
ensuring a safe working environment and proper disposal of materials.

Hazard Identification and Toxicology

Olea europaea leaf extract is generally considered to have a low hazard profile. It is not
classified as a dangerous substance according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[1][2] However, as with any chemical
substance, it is important to handle it with appropriate care to minimize exposure.

Toxicological Data Summary

The available toxicological data from animal studies indicate a low level of toxicity for olive leaf
extract.
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. . Route of
Metric Species o . Value Reference
Administration

LD50 (Acute) Mouse Oral > 2000 mg/kg [31[4]
LD50 (Acute) Rat Oral > 2000 mg/kg [31141[5]
NOAEL (90-day) Rat Oral 1000 mg/kg bw/d  [3][6]

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.
NOAEL: No Observed Adverse Effect Level. The highest tested dose of a substance at which
no adverse effect is found.

Studies have shown that even at high doses, the extract does not typically induce mortality or
significant signs of toxicity.[5][6] It is also reported to be non-irritating to the skin and eyes
under normal use conditions.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Olea europaea leaf
extract to prevent direct contact.

PPE Category Item Specifications
) Safety glasses with side Should be worn at all times in
Eye Protection ,
shields the laboratory.[1]
] ] o To be worn when there is a
Hand Protection Impervious gloves (e.g., nitrile) ] )
potential for skin contact.[1]
Laboratory coat or clean, Standard laboratory practice to

Body Protection ) ) ] ]
body-covering clothing protect skin and clothing.[2]

Generally not required under
normal use with adequate
) ) NIOSH/MSHA approved ventilation.[1] Recommended if
Respiratory Protection _ o
respirator the material is heated,
sprayed, or if dust is generated

from a powdered form.[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.cir-safety.org/sites/default/files/FR_Olive_092023.pdf
https://www.cir-safety.org/sites/default/files/Olive_2.pdf
https://www.cir-safety.org/sites/default/files/FR_Olive_092023.pdf
https://www.cir-safety.org/sites/default/files/Olive_2.pdf
https://pubmed.ncbi.nlm.nih.gov/29678768/
https://www.cir-safety.org/sites/default/files/FR_Olive_092023.pdf
https://www.researchgate.net/publication/286481566_A_Comprehensive_Toxicological_Safety_Assessment_of_an_Extract_of_Olea_Europaea_L_Leaves_Bonolive
https://pubmed.ncbi.nlm.nih.gov/29678768/
https://www.researchgate.net/publication/286481566_A_Comprehensive_Toxicological_Safety_Assessment_of_an_Extract_of_Olea_Europaea_L_Leaves_Bonolive
https://docs.newdirectionsaromatics.com/msds/MSDS_OliveLeafLiquidExtract.pdf
https://docs.newdirectionsaromatics.com/msds/MSDS_OliveLeafLiquidExtract.pdf
https://docs.newdirectionsaromatics.com/msds/MSDS_OliveLeafLiquidExtract.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw3a02e1d9/msds/sds-olive-leaf-extract.pdf
https://docs.newdirectionsaromatics.com/msds/MSDS_OliveLeafLiquidExtract.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw3a02e1d9/msds/sds-olive-leaf-extract.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13390560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is critical for maintaining the integrity of
the extract and ensuring laboratory safety.

Step-by-Step Handling Protocol:

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
Ensure the container is properly labeled.

o Storage: Store the extract in a tightly closed container in a cool, dry place. Protect from light
and humidity. Keep away from heat and strong oxidizing agents.[1]

o Preparation for Use:

o Work in a well-ventilated area.[1] A chemical fume hood may be used as an additional
precaution, especially when working with powders or volatile solvents.

o Don the appropriate PPE (safety glasses, gloves, lab coat).

o Measure or weigh the required amount of extract carefully to avoid generating dust or
aerosols.

e During Use:
o Avoid contact with eyes and skin.[1]
o Do not eat, drink, or smoke in the handling area.[1]
o Wash hands thoroughly after handling.[1]

e Post-Use:

o

Securely close the container of the stock extract.

[¢]

Return the stock container to its designated storage location.

[¢]

Clean the work area and any equipment used.
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Disposal Plan

Proper disposal of unused extract and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:
e Unused Extract:

o Dispose of unused or waste extract in accordance with local, state, and federal

regulations.[2]
o Do not flush large quantities down the drain or into the sanitary sewer system.[1]
e Spills:

o For small spills, absorb the material with a non-combustible absorbent material such as

sand, earth, or vermiculite.[1][2]
o Sweep or scoop the absorbed material into a designated waste container for disposal.[2]

o For large spills, dike the area to contain the spill and prevent it from entering drains or
waterways.[2]

e Contaminated Materials:

o Dispose of any PPE or other materials that have come into direct contact with the extract
(e.g., gloves, absorbent pads) as chemical waste, following institutional guidelines.

o Empty Containers:

o Rinse empty containers thoroughly before recycling or disposing of them in regular waste,
if permitted by local regulations.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Olea europaea leaf extract
in a laboratory setting, from receipt to disposal.
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Caption: Workflow for Safe Handling of Olea europaea Leaf Extract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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